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Compound of Interest

Compound Name: Fura PE-3 (potassium)
Cat. No.: B12402610
Get Quote
\ J

Executive Summary

Fura PE-3 (Fura-2 Leakage Resistant) is a ratiometric, UV-excitable calcium indicator designed
to overcome the primary limitation of Fura-2: rapid compartmentalization and extrusion from the
cell. By incorporating a zwitterionic piperazine derivative into the Fura-2 backbone, Fura PE-3
enhances hydrophilicity and cytosolic retention without significantly altering the spectral
properties or

affinity of the parent molecule.

The Pentapotassium Salt form described here is membrane-impermeant.[1][2] It is strictly
utilized for in vitro calibration (determining

) or direct intracellular loading via patch-clamp micropipettes. It is not suitable for bulk loading
of intact cells (which requires the AM ester form).

Chemical Identity & Properties
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The "Pentapotassium” designation refers to the salt form where acidic protons on the

carboxylate groups are replaced by potassium ions to ensure water solubility.

Property

Specification

Compound Name

Fura PE-3 Pentapotassium Salt

Core Molecule

Fura PE-3 (Free Acid)

Chemical Formula (Salt)

(Theoretical Stoichiometry)

Chemical Formula (Free Acid)

Molecular Weight (Salt)

~1016.1 g/mol

Molecular Weight (Free Acid)

825.7 g/mol

Solubility

Highly soluble in

(>10 mM); Soluble in DMSO

Appearance

Yellow/Orange Solid

Absorption Max (

)

363 nm (Ca-free) / 335 nm (Ca-bound)

Emission Max (

)

~510 nm (Isosbestic point ~360 nm)

Dissociation Constant (

)

~250 nM (at

» PH 7.[1][2][3][4]2)

Structural Insight: Fura PE-3 retains the BAPTA-like

chelating core of Fura-2 but appends a piperazine-linker moiety. This modification increases
the molecule's polarity and charge density, making it a poor substrate for organic anion
transporters (OATs) that typically pump Fura-2 out of the cytoplasm or sequester it into
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organelles.

Note on Salt Stoichiometry: While Fura-2 is classically sold as a pentapotassium (

) salt, Fura PE-3 contains an additional carboxyl group on the piperazine linker
(totaling 6 potential acidic sites). Commercial preparations are often supplied as
Tetrapotassium (

) or Pentapotassium (

) salts depending on the pH of crystallization. Both forms function identically in
buffered physiological solutions.

Mechanism of Action
Ratiometric Sensing

Fura PE-3 operates on an intramolecular charge transfer (ICT) mechanism.

e Unbound State: The nitrogen lone pairs on the BAPTA chelator interact with the benzofuran
chromophore, stabilizing the ground state and favoring excitation at 380 nm.

e Bound State: When

binds, it engages these nitrogen lone pairs, decoupling them from the chromophore. This
destabilizes the ground state, causing a "blue shift" in the excitation maximum to 340 nm.

o Emission: Regardless of excitation wavelength, the dye emits at 510 nm.[5][6][7]

Leakage Resistance (The PE-3 Advantage)

Standard Fura-2 is rapidly extruded by multidrug resistance proteins (MDRs) and OATs. Fura
PE-3's zwitterionic piperazine modification creates a "charge trap," significantly reducing the
rate of extrusion and compartmentalization. This allows for stable imaging over extended
periods (hours) compared to Fura-2 (minutes).
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Mechanism Visualization
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Caption: The ratiometric shift mechanism of Fura PE-3. Calcium binding shifts excitation
preference from 380 nm to 340 nm, allowing concentration-independent quantification.

Experimental Protocol: In Vitro Calibration

The Fura PE-3 Pentapotassium Salt is the "gold standard" reagent for generating the
calibration curve required to convert fluorescence ratios (

) into absolute calcium concentrations (
).
Materials

o Fura PE-3 Pentapotassium Salt (reconstituted to 1 mM in
).
» Calibration Buffer Kit (e.g., EGTA-buffered standards ranging from O to 39

free

).

o Fluorescence Plate Reader or Microscope setup.[3]

Workflow
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e Reconstitution: Dissolve 1 mg of Fura PE-3 Pentapotassium salt in

to create a 1 mM stock. Do not use DMSO for the salt form if avoiding organic solvents is
preferred, though it is compatible.

e Zero Calcium Solution (

): Prepare a buffer containing 10 mM EGTA and no added calcium. Add Fura PE-3 saltto a
final concentration of 1-5

e Saturating Calcium Solution (

): Prepare a buffer containing 10 mM

(excess). Add Fura PE-3 salt (1-5

).

¢ Measurement:
o Excite at 340 nm (

) and measure emission at 510 nm.

o Excite at 380 nm (
) and measure emission at 510 nm.

e Calculate Ratios:

Calibration Logic Visualization
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Caption: Workflow for determining the instrumental constants required for the Grynkiewicz

equation using the salt form of Fura PE-3.

Data Analysis: The Grynkiewicz Equation

To convert the raw fluorescence ratio (

) into intracellular calcium concentration (

), use the following equation derived from the calibration data:

Parameter Definitions
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Parameter Definition

Source

Dissociation constant of Fura
PE-3

~250 nM (Verify

experimentally)

Measured Ratio (

)

Experimental Data

Ratio at zero

Calibration (Zero Buffer)

Ratio at saturating

Calibration (Sat Buffer)

Instrument scaling factor (

)

Ratio of fluorescence at 380

nm in Zero

vs. Saturated

Critical Insight: The

factor corrects for the difference in brightness of the dye between the bound and

unbound states at the 380 nm excitation wavelength. Neglecting this factor is a

common source of error in quantitative calcium imaging.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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